1-Propylpiperazine Dihydrobromide
Overview
Description
1-Propylpiperazine Dihydrobromide is a chemical compound that belongs to the family of piperazines. It is often abbreviated as PPP and is widely used in scientific research as a chemical precursor for the synthesis of other compounds. The empirical formula is C7H16N2 -+ 2HBr and the linear formula is C7H16N2 -+ 2HBr .
Synthesis Analysis
The synthesis of piperazine derivatives has been a subject of interest in recent years . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group . 1-n-Propylpiperazine dihydrobromide reacts with potassium thiocyanate to yield 1-(4-n-propyl)piperazine thioamide .Molecular Structure Analysis
The molecular weight of this compound is 290.04 . The SMILES string representation is Br.Br.CCCN1CCNCC1 .Chemical Reactions Analysis
1-n-Propylpiperazine dihydrobromide reacts with potassium thiocyanate to yield 1-(4-n-propyl)piperazine thioamide . It was also used in the synthesis of amidines and sulfonamides of 5-and 6-amino-2,3- bis (4-alkyl-1-piperazazinyl)quinoxalines .Physical and Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It is soluble in water at a concentration of 50 mg/mL . The melting point ranges from 259.5 to 264.5 degrees Celsius .Scientific Research Applications
Catalysis in Organic Synthesis
1-Propylpiperazine dihydrobromide, in its various forms, has been utilized as a catalyst in organic synthesis. For instance, silica-bonded N-propylpiperazine sodium n-propionate (SBPPSP) demonstrated efficiency as a solid base in synthesizing 4H-pyran derivatives, including 3,4-dihydropyrano[c]chromenes and 2-amino-4H-benzo[e]-chromenes (Niknam et al., 2013). Another study highlighted its application in creating benzopyrano[2,3-d]pyrimidines under solvent-free conditions (Niknam & Borazjani, 2016). Additionally, it was used as a catalyst for preparing hydroxy-substituted naphthalene-1,4-dione derivatives and 2-amino-3-cyano-4-aryl-5,10-dioxo-5,10-dihydro-4H-benzo[g]chromenes (Khorami & Shaterian, 2014).
Drug Development and Pharmacological Properties
This compound derivatives have been explored in the development of new pharmaceutical compounds. One study discussed the creation of hybrid anticonvulsant agents from 1-(4-phenylpiperazin-1-yl)-propanamides and (2,5-dioxopyrrolidin-1-yl)butanamides, which showed promising activity in preclinical seizure models (Kamiński et al., 2015). Another research investigated N-arylpiperazinyl-N'-propylamino derivatives of heteroaryl amides for their potential as uroselective alpha 1-adrenoceptor antagonists, showcasing the versatility of 1-propylpiperazine derivatives in drug development (Elworthy et al., 1997).
Chemical Research and Analysis
Research has been conducted to understand the chemical properties of this compound and its derivatives. For example, theoretical calculations of the pKa values of 1-aryl-4-propylpiperazine drugs in aqueous solution were carried out to predict their acidities, which is crucial in drug design (Fan et al., 2014). Another study focused on the determination of 1-aryl-4-propylpiperazine pKa values, indicating how substituents modulate the basicity of N-4 nitrogen, an important factor in ligand-receptor interaction (Lacivita et al., 2009).
Safety and Hazards
1-Propylpiperazine Dihydrobromide can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include wearing protective gloves, eye protection, and face protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do, and continue rinsing .
Mechanism of Action
Mode of Action
1-Propylpiperazine Dihydrobromide is known to react with potassium thiocyanate to yield 1-(4-n-propyl)piperazine thioamide . .
Biochemical Pathways
It has been used in the synthesis of amidines and sulfonamides of 5-and 6-amino-2,3-bis(4-alkyl-1-piperazazinyl)quinoxalines , suggesting it may play a role in these chemical reactions.
Pharmacokinetics
Its solubility in water is 50 mg/mL, indicating that it may have good bioavailability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. It is known that the compound is hygroscopic , suggesting that moisture in the environment could potentially affect its stability.
Biochemical Analysis
Biochemical Properties
1-Propylpiperazine Dihydrobromide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it reacts with potassium thiocyanate to yield 1-(4-n-propyl)piperazine thioamide . This interaction is crucial for the synthesis of amidines and sulfonamides of 5-and 6-amino-2,3-bis(4-alkyl-1-piperazazinyl)quinoxalines . These interactions highlight the compound’s versatility in biochemical synthesis.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression. For example, it has been used in the synthesis of amidines and sulfonamides, which are known to interact with various enzymes and proteins . These interactions are essential for understanding the compound’s biochemical activity at the molecular level.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, while higher doses could lead to toxic or adverse effects. Understanding the threshold effects and toxicity levels is essential for determining safe and effective dosages for research and potential therapeutic applications .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. These interactions can affect metabolic flux and metabolite levels, influencing the compound’s overall biochemical activity .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments, affecting its biochemical activity .
Subcellular Localization
This compound’s subcellular localization is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, where it exerts its activity. Understanding its subcellular localization is crucial for elucidating its role in cellular processes .
Properties
IUPAC Name |
1-propylpiperazine;dihydrobromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2.2BrH/c1-2-5-9-6-3-8-4-7-9;;/h8H,2-7H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTPQLWVHCBATKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCNCC1.Br.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18Br2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60214484 | |
Record name | N-Propylpiperazinium dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60214484 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64262-23-3 | |
Record name | N-Propylpiperazinium dibromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064262233 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Propylpiperazinium dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60214484 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-propylpiperazinium dibromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.058.854 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-Propylpiperazine dihydrobromide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y5EFZ3XVD3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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